3,3'-(Methylphosphanediyl)dipropanamide

• CAS No.: 61257-46-3
• Molecular Formula: C7H15N2O2P
• Molecular Weight: 190.18 g/mol
• IUPAC Name: 3-[(3-amino-3-oxopropyl)-methylphosphanyl]propanamide
• InChI: InChI=1S/C7H15N2O2P/c1-12(4-2-6(8)10)5-3-7(9)11/h2-5H2,1H3,(H2,8,10)(H2,9,11)
• InChI Key: UXUICXKBCRVTNY-UHFFFAOYSA-N
• Canonical SMILES: CP(CCC(=O)N)CCC(=O)N

Description

3,3’-(Methylphosphanediyl)dipropanamide is an organic compound that belongs to the class of primary carboxylic acid amides This compound is characterized by the presence of a methylphosphane group linked to two propanamide units

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3’-(Methylphosphanediyl)dipropanamide typically involves the reaction of methylphosphane with propanamide under controlled conditions. One common method includes the use of a Friedel-Crafts alkylation reaction, where methylphosphane is reacted with propanamide in the presence of a catalyst such as aluminum chloride . The reaction is carried out at a specific temperature and pressure to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 3,3’-(Methylphosphanediyl)dipropanamide may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

3,3’-(Methylphosphanediyl)dipropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler amides or other derivatives.

Substitution: The methylphosphane group can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various halogenating agents or nucleophiles can be used depending on the desired substitution.

Major Products Formed

Scientific Research Applications

3,3’-(Methylphosphanediyl)dipropanamide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 3,3’-(Methylphosphanediyl)dipropanamide involves its interaction with specific molecular targets and pathways. The compound can modulate the activity of enzymes and receptors, leading to changes in cellular processes. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its effects .

Comparison with Similar Compounds

Similar Compounds

Propionamide: A primary carboxylic acid amide with similar structural features but different functional groups.

N-methyl-3,3-diphenylpropylamine: Another compound with a methyl group and similar synthetic routes.